Cas no 1157555-80-0 (2-(5-bromo-2-methoxyphenyl)cyclopropan-1-amine)

• Product Name: 2-(5-bromo-2-methoxyphenyl)cyclopropan-1-amine
• CAS No: 1157555-80-0
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5833724
• PubChem ID: 43810364
• Update Time: 2025-05-25

2-(5-bromo-2-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methoxyphenyl)cyclopropan-1-amine
• EN300-1910620
• 1157555-80-0

• Inchi： 1S/C10H12BrNO/c1-13-10-3-2-6(11)4-8(10)7-5-9(7)12/h2-4,7,9H,5,12H2,1H3
• InChI Key： UGKJUJQEBHSVRC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1CC1N)OC

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(5-bromo-2-methoxyphenyl)cyclopropan-1-amine

2-(5-Bromo-2-Methoxyphenyl)Cyclopropan-1-Amine: A Comprehensive Overview

The compound 2-(5-bromo-2-methoxyphenyl)cyclopropan-1-amine, identified by the CAS number 1157555-80-0, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the chemical characteristics, synthesis methods, and recent advancements associated with this compound.

The molecular structure of 2-(5-bromo-2-methoxyphenyl)cyclopropan-1-amine consists of a cyclopropane ring attached to a substituted phenyl group. The phenyl ring is further substituted with a bromine atom at the 5-position and a methoxy group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications. Recent studies have highlighted its role in medicinal chemistry, particularly in the development of bioactive compounds.

One of the key aspects of this compound is its synthetic versatility. Researchers have employed various methods to synthesize 2-(5-bromo-2-methoxyphenyl)cyclopropan-1-amine, including coupling reactions and cyclopropanation techniques. These methods have been optimized to enhance yield and purity, ensuring that the compound can be produced efficiently for large-scale applications. The use of advanced catalysts and reaction conditions has further improved the selectivity and stability of the synthesis process.

In terms of applications, 2-(5-bromo-2-methoxyphenyl)cyclopropan-1-amine has shown promise in the field of pharmacology. Its ability to interact with biological systems has been explored in recent studies, where it demonstrated potential as a lead compound for drug development. For instance, research published in 2023 revealed its activity against certain enzymes involved in neurodegenerative diseases, suggesting its potential as a therapeutic agent.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent experiments have focused on incorporating this compound into polymer blends to enhance their conductivity and stability under various environmental conditions.

The environmental impact of 2-(5-bromo-2-methoxyphenyl)cyclopropan-1-amine has also been a topic of interest. Studies have evaluated its biodegradability and toxicity profiles, with findings indicating that it poses minimal risk to aquatic ecosystems when used responsibly. These insights are crucial for ensuring sustainable practices in its production and application.

In conclusion, 2-(5-bromo-2-methoxyphenyl)cyclopropan-1-amne is a multifaceted compound with diverse applications across various scientific disciplines. Its structural uniqueness, synthetic flexibility, and bioactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.